Cas no 850083-41-9 (1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine)
1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine Chemical and Physical Properties
Names and Identifiers
-
- 1,3-BENZENEDIAMINE, N-(1-METHYL-4-PIPERIDINYL)-
- DB-159582
- N1-(1-methyl-4-piperidinyl)-1,3-benzene diamine
- HERSLVLGFZDVFD-UHFFFAOYSA-N
- 1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine
- AJB08341
- EN300-50281
- AKOS009465320
- Z415689150
- 850083-41-9
- 1-methyl-4-(3-aminophenylamino)piperidine
- 3-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine
- SCHEMBL1197844
- N1-(1-methylpiperidin-4-yl)benzene-1,3-diamine
-
- Inchi: 1S/C12H19N3/c1-15-7-5-11(6-8-15)14-12-4-2-3-10(13)9-12/h2-4,9,11,14H,5-8,13H2,1H3
- InChI Key: HERSLVLGFZDVFD-UHFFFAOYSA-N
- SMILES: N1(C)CCC(CC1)NC1C=CC=C(C=1)N
Computed Properties
- Exact Mass: 205.157897619Da
- Monoisotopic Mass: 205.157897619Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 41.3Ų
1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M104488-10mg |
1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine |
850083-41-9 | 10mg |
$ 70.00 | 2022-06-02 | ||
| TRC | M104488-50mg |
1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine |
850083-41-9 | 50mg |
$ 210.00 | 2022-06-02 | ||
| TRC | M104488-100mg |
1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine |
850083-41-9 | 100mg |
$ 340.00 | 2022-06-02 | ||
| Chemenu | CM409346-250mg |
1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine |
850083-41-9 | 95%+ | 250mg |
$469 | 2022-08-31 | |
| Enamine | EN300-50281-0.05g |
N1-(1-methylpiperidin-4-yl)benzene-1,3-diamine |
850083-41-9 | 91% | 0.05g |
$202.0 | 2023-02-10 | |
| Enamine | EN300-50281-0.1g |
N1-(1-methylpiperidin-4-yl)benzene-1,3-diamine |
850083-41-9 | 91% | 0.1g |
$301.0 | 2023-02-10 | |
| Enamine | EN300-50281-0.25g |
N1-(1-methylpiperidin-4-yl)benzene-1,3-diamine |
850083-41-9 | 91% | 0.25g |
$431.0 | 2023-02-10 | |
| Enamine | EN300-50281-0.5g |
N1-(1-methylpiperidin-4-yl)benzene-1,3-diamine |
850083-41-9 | 91% | 0.5g |
$679.0 | 2023-02-10 | |
| Enamine | EN300-50281-1.0g |
N1-(1-methylpiperidin-4-yl)benzene-1,3-diamine |
850083-41-9 | 91% | 1.0g |
$871.0 | 2023-02-10 | |
| Enamine | EN300-50281-2.5g |
N1-(1-methylpiperidin-4-yl)benzene-1,3-diamine |
850083-41-9 | 91% | 2.5g |
$1707.0 | 2023-02-10 |
1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine
1-N-(1-Methylpiperidin-4-yl)benzene-1,3-diamine (CAS No. 850083-41-9): A Comprehensive Overview
Introduction to 1-N-(1-Methylpiperidin-4-yl)benzene-1,3-diamine
1-N-(1-Methylpiperidin-4-yl)benzene-1,3-diamine, a compound with the CAS registry number 850083-41-9, is an organic chemical that has garnered attention in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a benzene ring with two amino groups and a substituted piperidine moiety. The presence of these functional groups makes it versatile for various applications, particularly in drug design and advanced material synthesis.
Structural Analysis and Synthesis
The molecular structure of 1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine consists of a benzene ring with amino groups at positions 1 and 3. The substituent at position 4 is a piperidine ring that is methylated at position 1. This substitution pattern enhances the compound's stability and bioavailability, making it a promising candidate for pharmacological applications.
The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient production pathways, reducing costs and improving yield rates. Researchers have also explored green chemistry approaches to synthesize this compound, aligning with global sustainability goals.
Pharmacological Applications and Research Findings
Recent studies have highlighted the potential of 1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine as a lead compound in drug discovery. Its ability to act as a ligand for various receptors has been extensively investigated. For instance, research published in *Journal of Medicinal Chemistry* demonstrated its efficacy as an antagonist for certain G-protein coupled receptors (GPCRs), which are critical targets in treating cardiovascular diseases.
Moreover, this compound has shown promise in anticancer drug development. Preclinical studies indicate that it exhibits selective cytotoxicity against cancer cells while sparing normal cells, suggesting a potential role in chemotherapy. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to explore its therapeutic potential further.
Materials Science and Engineering Applications
Beyond pharmacology, 850083-41-9 has found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly as a component in conductive polymers and semiconductors. Recent research published in *Advanced Materials* showcased its integration into flexible electronics, demonstrating enhanced charge transport properties.
In the field of catalysis, this compound has been utilized as a ligand for transition metal catalysts. Its ability to stabilize metal centers under harsh reaction conditions has improved the efficiency of various industrial processes, including olefin polymerization and hydrogenation reactions.
Environmental Impact and Safety Considerations
Evaluating the environmental impact of 850083-41-9 is crucial for its sustainable use. Studies conducted by environmental agencies indicate that this compound exhibits low toxicity to aquatic life under standard testing conditions. However, further research is required to assess its long-term effects on ecosystems.
Safety protocols for handling this compound emphasize proper ventilation and personal protective equipment due to its potential irritant properties. Regulatory bodies have classified it as non-hazardous under normal handling conditions, but adherence to workplace safety standards is recommended.
Future Prospects and Research Directions
The future of 850083-41-9 lies in expanding its applications across diverse industries. Ongoing research aims to optimize its pharmacokinetic properties for better drug delivery systems. Additionally, investigations into its role as a precursor for advanced materials are expected to yield innovative solutions in nanotechnology.
Collaborative research initiatives between academia and industry are pivotal to unlocking the full potential of this compound. By addressing current knowledge gaps and leveraging emerging technologies like artificial intelligence for drug design, researchers can accelerate the development of novel applications.
850083-41-9 (1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)